Cas no 2172207-03-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-4-carboxylic acid
• CAS No: 2172207-03-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6618654
• PubChem ID: 165541850
• Update Time: 2025-06-23

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172207-03-1
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-3-methylpiperidine-4-carboxylic acid
• EN300-1507993
• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17-15-29(13-12-18(17)25(31)32)24(30)14-27(2,3)28-26(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： QERPWFNYVCEZEZ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-4-carboxylic acid

Compound CAS No. 2172207-03-1: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-4-carboxylic Acid

The compound with CAS No. 2172207-03-1, named 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanoyl moiety, and a piperidine ring system. The presence of these functional groups makes it a versatile building block for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as excellent protecting agents for amino groups. The integration of the Fmoc group in this compound not only enhances its stability but also facilitates its use in multi-step synthesis processes. Moreover, the methylbutanoyl group contributes to the compound's hydrophobicity, which is crucial for its interaction with biological membranes and enzymes.

The piperidine ring system in this molecule adds rigidity and enhances its bioavailability, making it an attractive candidate for drug delivery systems. Recent research has explored the use of such compounds in the development of prodrugs, where the piperidine moiety can be modified to improve solubility and absorption in the human body. Additionally, the carboxylic acid group at the 4-position of the piperidine ring allows for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic properties.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. The use of Fmoc as a protecting group is particularly advantageous due to its compatibility with various coupling reagents and mild deprotection conditions. This makes the compound ideal for use in solid-phase peptide synthesis (SPPS), where precise control over reaction conditions is essential.

In terms of applications, this compound has shown promise in the development of antiviral agents, particularly against enveloped viruses such as influenza and coronaviruses. The hydrophobic nature of the methylbutanoyl group allows for effective interaction with viral membrane proteins, potentially inhibiting viral entry into host cells. Furthermore, its structural flexibility enables it to serve as a scaffold for designing molecules with broader antiviral spectra.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that it exhibits strong binding affinities to key viral enzymes, suggesting its potential as a lead compound for drug discovery. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for research in cancer therapy and neurodegenerative diseases.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-4-carboxylic acid represents a cutting-edge molecule with multifaceted applications in modern chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing drug development and materials science.